Cas no 204439-99-6 (1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-one)

1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-one structure
204439-99-6 structure
Product Name:1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-one
CAS No:204439-99-6
MF:C10H9F3O
MW:202.173073530197
MDL:MFCD02260832
CID:241345
PubChem ID:17997506
Update Time:2025-04-19

1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2-ethylphenyl)-2,2,2-trifluoro-
    • 1-(2-Ethylphenyl)-2,2,2-trifluoroethanone
    • 2'-Ethyl-2,2,2-trifluoroacetophenone
    • LogP
    • 1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-one
    • CS-0296697
    • ETHANONE, 1-(2-ETHYLPHENYL)-2,2,2-TRIFLUORO-
    • DTXSID80592039
    • AKOS016022569
    • Ethanone,1-(2-ethylphenyl)-2,2,2-trifluoro-(9ci)
    • SQJPNNHULDCRPO-UHFFFAOYSA-N
    • Ethanone, 1-(2-ethylphenyl)-2,2,2-trifluoro- (9CI)
    • EN300-1931237
    • A879616
    • 1-(2-ethylphenyl)-2, 2, 2-trifluoroethanone
    • SCHEMBL10717585
    • MFCD02260832
    • 204439-99-6
    • AB11743
    • DB-286958
    • MDL: MFCD02260832
    • Inchi: 1S/C10H9F3O/c1-2-7-5-3-4-6-8(7)9(14)10(11,12)13/h3-6H,2H2,1H3
    • InChI Key: SQJPNNHULDCRPO-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC=CC=1CC)=O)(F)F

Computed Properties

  • Exact Mass: 202.06057
  • Monoisotopic Mass: 202.06054939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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Enamine
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